Cas no 952429-19-5 ()

• CAS No: 952429-19-5
• MF: C₁₁H₁₃FN₄O₄
• MW: 284.243725538254
• CID: 6715660
• PubChem ID: 165351721
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H13FN4O4/c12-4-1-16(10-6(4)9(13)14-3-15-10)11-8(19)7(18)5(2-17)20-11/h1,3,5,7-8,11,17-19H,2H2,(H2,13,14,15)/t5-,7-,8-,11-/m0/s1
• InChI Key： KRRZKBNCONNKPI-RYVZHVEOSA-N
• SMILES： FC1C2=C(N)N=CN=C2N(C=1)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

• Exact Mass: 284.09208307g/mol
• Monoisotopic Mass: 284.09208307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 127Ų